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Compound of Interest

Compound Name: Cobalt arsenate

Cat. No.: B3050271 Get Quote

This guide provides critical safety, handling, and disposal protocols for Cobalt arsenate
(Co₃(AsO₄)₂), a highly toxic compound. It is intended for researchers, scientists, and drug

development professionals. Adherence to these procedures is essential to mitigate the

significant health risks associated with this substance.

Hazard Identification and Exposure Limits
Cobalt arsenate is a violet-red powder that is insoluble in water but soluble in acids.[1] It poses

severe health risks due to the combined toxicity of cobalt and arsenic. Inhalation of cobalt dust

can lead to respiratory problems, while arsenic compounds are known carcinogens.[2][3][4]

Skin contact can cause dermatitis and allergic reactions.[2][5] Ingestion may lead to severe

gastrointestinal distress and damage to multiple organs.[2] Due to its toxicity, Cobalt arsenate
must be managed as a hazardous waste from generation to disposal.[6]

Quantitative Exposure Limits

Specific occupational exposure limits for Cobalt arsenate are not well-established. Therefore,

exposure should be controlled to the lowest feasible levels, adhering to the limits for its primary

components.
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Component Regulatory Agency
Exposure Limit (8-
hour TWA)

Notes

Cobalt (as Co) NIOSH REL 0.05 mg/m³ Dust and fume

ACGIH TLV 0.02 mg/m³

OSHA PEL 0.1 mg/m³

Arsenic (inorganic) NIOSH REL 0.002 mg/m³ 15-minute ceiling limit

ACGIH TLV 0.01 mg/m³

OSHA PEL 0.01 mg/m³
Action Level: 0.005

mg/m³

TWA: Time-Weighted Average; REL: Recommended Exposure Limit; TLV: Threshold Limit

Value; PEL: Permissible Exposure Limit.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent all routes of exposure.

Respiratory Protection: A full-facepiece respirator with N100, R100, or P100 filters is required

where dust or aerosols may be generated.[7][8] If exposure limits are exceeded, a NIOSH-

approved supplied-air respirator operated in a positive-pressure mode is necessary.[3][9]

Eye and Face Protection: Wear tightly fitting safety goggles with side shields.[3] A face shield

should be worn in conjunction with goggles when there is a risk of splashing or significant

dust generation.[9]

Skin Protection: Chemical-resistant gloves (e.g., nitrile) must be worn.[2] Fire/flame resistant

and impervious clothing, such as coveralls or a lab coat, is required to prevent skin contact.

[2][3] All protective clothing should be clean and put on before work begins.[9]

Footwear: Closed-toe shoes are mandatory. For larger-scale operations or spill response,

chemical-resistant shoe covers or boots should be used.

Operational Plan: Handling and Storage
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Safe handling and storage practices are critical to minimizing exposure risk.

Procedural Steps for Safe Handling:

Training: Before working with Cobalt arsenate, all personnel must be trained on its hazards,

proper handling, and emergency procedures.[9]

Ventilation: All handling of Cobalt arsenate powder must occur within a certified chemical

fume hood or a glove box to maintain airborne concentrations below exposure limits.[2][10]

Controlled Access: Designate specific areas for handling and storage, with access restricted

to authorized personnel.

Hygiene Practices: Do not eat, drink, or smoke in areas where Cobalt arsenate is handled.

[5][9] Wash hands thoroughly with soap and water after handling and before leaving the work

area.[9] Contact lenses should not be worn when working with this substance.[9]

Weighing and Transfer: When weighing or transferring powder, use spark-proof tools and

techniques that minimize dust generation, such as using a spatula to gently move material.

[8][10] Ground and bond metal containers during transfer to prevent static discharge.[9]

Storage Requirements:

Store in a cool, dry, well-ventilated area in tightly sealed, clearly labeled containers.[2][11]

The storage area should be locked.[10][11]

Store away from strong acids, oxidizing agents, and combustible materials.[9][10]

Emergency Protocol: Spill and Decontamination
Immediate and correct response to a spill is crucial to prevent widespread contamination.

Step-by-Step Spill Cleanup Protocol:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[9]

Ventilate: Ensure the area is well-ventilated, preferably under negative pressure if possible.
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Don PPE: Before re-entering the area, responders must don the full PPE ensemble

described in Section 2.

Containment: For a dry spill, gently cover the powder with a plastic sheet to minimize dust

dispersal. Do not use compressed air or dry sweeping for cleanup.[2][9]

Collection: Carefully collect the powdered material using a vacuum cleaner equipped with a

HEPA filter or by gently wetting the material with water (if compatible with the situation) and

scooping it into a designated hazardous waste container.[2][9]

Decontamination:

Wash the spill area thoroughly with soap and water.

For final decontamination, a chelating agent solution (like EDTA) can be effective in

binding residual cobalt.

All cleaning materials (wipes, sponges, etc.) must be disposed of as hazardous waste.

Personal Decontamination:

Remove contaminated clothing while still in the work area.

Wash any exposed skin immediately and thoroughly with soap and water.[9]

Use an emergency shower and eyewash fountain if significant contact occurs.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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